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Compound of Interest

Compound Name: 2-Chloroacrolein

Cat. No.: B1216256 Get Quote

2-Chloroacrolein: A Technical Guide
CAS Number: 683-51-2

Molecular Formula: C₃H₃ClO

This technical guide provides an in-depth overview of 2-Chloroacrolein, a reactive α,β-

unsaturated aldehyde. The information is intended for researchers, scientists, and

professionals in drug development and chemical synthesis.

Molecular Structure and Properties
2-Chloroacrolein, also known as α-chloroacrolein or 2-chloro-2-propenal, is a chlorinated

aldehyde with the structure depicted below. Its reactivity is largely dictated by the presence of

the electrophilic carbon-carbon double bond conjugated with the carbonyl group, making it

susceptible to nucleophilic attack.[1]

Molecular Structure:

A simple representation of the 2-Chloroacrolein molecule.

The key physical and chemical properties of 2-Chloroacrolein are summarized in the table

below. It is important to note that some of these values are predicted and should be used as an

estimate.
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Property Value Reference

Molecular Weight 90.51 g/mol [2]

Boiling Point 49.7°C at 760 mmHg [3]

Density 1.062 g/cm³ [3]

Flash Point -3.7 ± 22.1 °C (Predicted) [3]

LogP 0.79 (Predicted) [3]

SMILES C=C(C=O)Cl [4]

InChI
InChI=1S/C3H3ClO/c1-3(4)2-

5/h2H,1H2
[4]

Synthesis and Experimental Protocol
A primary method for the synthesis of 2-Chloroacrolein involves the direct chlorination of

acrolein. The following experimental protocol is based on a patented method.[5]

Preparation of α-Chloroacrolein from Acrolein and
Chlorine
Objective: To synthesize α-chloroacrolein by the gas-phase reaction of acrolein and chlorine.

Materials:

Acrolein

Chlorine gas

Inert gas (e.g., Nitrogen, Argon, Helium, Carbon Dioxide)

Reaction vessel equipped with heating and gas inlet/outlet

Condensation system (e.g., brine-cooled condensers, Dry Ice traps)

Procedure:
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A gaseous mixture of acrolein and chlorine, with a mole ratio ranging from approximately 1:1

to 3:1, is prepared.

This mixture is diluted with an inert gas, such as nitrogen, to about 50% by volume.

The diluted gas mixture is passed through a reaction zone heated to a temperature between

75°C and 350°C (preferred range: 100°C to 200°C).

The flow rate is controlled to ensure a residence time of the reacting gases in the reaction

zone of approximately 0.05 to 5 seconds.

The effluent gases from the reactor are passed through a series of condensers cooled with

brine and subsequently through traps cooled with Dry Ice to condense the product.

The non-condensed gases are vented to a suitable exhaust system.

Safety Precautions: This reaction should be performed in a well-ventilated fume hood by

trained personnel. Acrolein and chlorine are toxic and corrosive. Appropriate personal

protective equipment (PPE), including gloves, safety goggles, and a lab coat, must be worn.

Reactivity and Potential Applications
The reactivity of 2-Chloroacrolein is characteristic of α,β-unsaturated carbonyl compounds.[1]

It can undergo nucleophilic addition at the β-carbon (Michael addition) and is a dienophile in

Diels-Alder reactions.[1] This reactivity makes it a potentially useful intermediate in organic

synthesis. For instance, it can be used in the preparation of nitrogen-containing heterocyclic

compounds through reactions with ammonia derivatives.[6]

While specific, large-scale industrial applications are not widely documented, its structural

motifs suggest its utility as a building block for more complex molecules in pharmaceutical and

materials science research.

Biological Activity and Toxicity
As a member of the α,β-unsaturated aldehyde class, 2-Chloroacrolein is expected to exhibit

significant biological activity, primarily driven by its electrophilic nature. These compounds are

known to be toxic and can interact with biological nucleophiles such as proteins and DNA.[7][8]
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The primary mechanism of toxicity for α,β-unsaturated aldehydes is believed to be through

Michael addition reactions with cellular thiols, particularly glutathione (GSH).[1][8] Depletion of

cellular glutathione can lead to oxidative stress and subsequent cellular damage. Furthermore,

the ability of these compounds to react with DNA can result in mutagenicity.[7][9] 2-
Chloroacrolein has been reported to have mutation data and is considered a questionable

carcinogen with experimental tumorigenic data.[3][10] It is poisonous by the intraperitoneal

route.[3][10]

The proposed mechanism of toxicity is illustrated in the following diagram:

2-Chloroacrolein Cellular Uptake

Glutathione (GSH)
Michael Addition

DNA

Nucleophilic Attack

GSH Adduct GSH Depletion Oxidative Stress

Cellular Damage

DNA Adducts Mutagenicity/
Genotoxicity

Click to download full resolution via product page

Proposed mechanism of 2-Chloroacrolein toxicity.

Spectroscopic Data
Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 2-Chloroacrolein
is not readily available in the public domain. Researchers are advised to acquire their own

analytical data for positive identification and characterization of this compound. Predicted mass

spectrometry data for various adducts are available.[4]

Safety and Handling
2-Chloroacrolein is considered a hazardous substance. It is reported to be a poison by

intraperitoneal injection and a questionable carcinogen with mutagenic properties.[3][10] When

heated to decomposition, it emits toxic vapors of hydrogen chloride.[3]

Handling Precautions:

Work in a well-ventilated chemical fume hood.
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Use appropriate personal protective equipment, including chemical-resistant gloves, safety

goggles, and a lab coat.

Avoid inhalation, ingestion, and skin contact.

Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials.

This technical guide is intended for informational purposes only and does not constitute a

comprehensive safety manual. Users should consult relevant safety data sheets (SDS) and

institutional safety protocols before handling 2-Chloroacrolein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1216256#2-chloroacrolein-cas-number-and-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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